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Compound of Interest

Compound Name: Allyl crotonate

CAS No.: 20474-93-5

Cat. No.: B1277008

Get Quote

Introduction: Unveiling Allyl Crotonate
Allyl crotonate, systematically known as prop-2-enyl (2E)-but-2-enoate, is a bifunctional

monomer possessing two distinct reactive sites: a terminal allyl group and an α,β-unsaturated

ester moiety. This unique structural arrangement imparts a differential reactivity profile, making

it a molecule of significant interest in polymer chemistry, materials science, and as a versatile

building block in organic synthesis. While its primary commercial application has historically

been in the flavor and fragrance industry, its potential as a comonomer, cross-linking agent,

and synthetic intermediate is a subject of ongoing exploration for advanced material

development.

This guide provides a comprehensive technical overview of allyl crotonate, delving into its

chemical and physical properties, synthesis, spectroscopic characterization, reactivity, and

potential applications. The information presented herein is intended to equip researchers and

professionals with the foundational knowledge required to effectively utilize this compound in

their respective fields.

Physicochemical Properties
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Allyl crotonate is a colorless liquid with the molecular formula C₇H₁₀O₂ and a molecular

weight of 126.15 g/mol [1][2]. A summary of its key physical and chemical properties is

provided in the table below.

Property Value Reference(s)

CAS Number 20474-93-5 [2]

Molecular Formula C₇H₁₀O₂ [1]

Molecular Weight 126.15 g/mol [1]

Appearance Colorless clear liquid [3]

Boiling Point 146 °C at 760 mmHg [3]

Density 0.942 - 0.947 g/cm³ at 25 °C [3]

Refractive Index 1.440 - 1.450 at 20 °C [3]

Flash Point 50.56 °C (123 °F) [3]

Solubility Soluble in alcohol [3]

Synthesis of Allyl Crotonate: The Fischer-Speier
Esterification
The most direct and common method for synthesizing allyl crotonate is the Fischer-Speier

esterification. This acid-catalyzed condensation reaction involves reacting crotonic acid with

allyl alcohol. The equilibrium of the reaction is typically driven towards the product by using an

excess of one of the reactants (usually the less expensive alcohol) or by the removal of water

as it is formed[4][5].

Reaction Mechanism
The Fischer esterification proceeds through a series of protonation and deprotonation steps,

initiated by the protonation of the carbonyl oxygen of the carboxylic acid, which enhances its

electrophilicity. The alcohol then acts as a nucleophile, attacking the carbonyl carbon to form a

tetrahedral intermediate. Subsequent proton transfers and elimination of a water molecule yield

the ester and regenerate the acid catalyst[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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